2-[(3-Methyl-5-propan-2-yl-1,2-oxazole-4-carbonyl)-propylamino]acetic acid

• IUPAC Name: 2-[(3-methyl-5-propan-2-yl-1,2-oxazole-4-carbonyl)-propylamino]acetic acid
• InChI: InChI=1S/C13H20N2O4/c1-5-6-15(7-10(16)17)13(18)11-9(4)14-19-12(11)8(2)3/h8H,5-7H2,1-4H3,(H,16,17)
• InChI Key: NESVKEQKLBINCV-UHFFFAOYSA-N
• Canonical SMILES: CCCN(CC(=O)O)C(=O)C1=C(ON=C1C)C(C)C
• Molecular Formula: C13H20N2O4
• Molecular Weight: 268.31 g/mol

Description

2-[(3-Methyl-5-propan-2-yl-1,2-oxazole-4-carbonyl)-propylamino]acetic acid, also known as MPAA, is a synthetic compound that has been widely used in scientific research. It is a derivative of the natural amino acid glycine and has been shown to have a variety of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 2-[(3-Methyl-5-propan-2-yl-1,2-oxazole-4-carbonyl)-propylamino]acetic acid involves its binding to the glycine receptor and modulating its activity. It has been shown to increase the amplitude and duration of glycine receptor-mediated currents, as well as enhance the desensitization of the receptor. This results in an overall increase in the inhibitory tone of the central nervous system.
Biochemical and Physiological Effects:
2-[(3-Methyl-5-propan-2-yl-1,2-oxazole-4-carbonyl)-propylamino]acetic acid has been shown to have a variety of biochemical and physiological effects. It has been shown to enhance the inhibitory tone of the central nervous system, which can lead to sedation, anesthesia, and anticonvulsant effects. It has also been shown to have analgesic effects, possibly through its modulation of the glycine receptor. In addition, 2-[(3-Methyl-5-propan-2-yl-1,2-oxazole-4-carbonyl)-propylamino]acetic acid has been shown to have anti-inflammatory effects, possibly through its interaction with immune cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-[(3-Methyl-5-propan-2-yl-1,2-oxazole-4-carbonyl)-propylamino]acetic acid in lab experiments is its selectivity for the glycine receptor. This allows researchers to study the function of the receptor without affecting other neurotransmitter systems. However, one limitation of using 2-[(3-Methyl-5-propan-2-yl-1,2-oxazole-4-carbonyl)-propylamino]acetic acid is its relatively low potency compared to other glycine receptor modulators. This can make it difficult to achieve the desired effects at low concentrations.

Future Directions

There are several future directions for research on 2-[(3-Methyl-5-propan-2-yl-1,2-oxazole-4-carbonyl)-propylamino]acetic acid. One area of research is the development of more potent derivatives of 2-[(3-Methyl-5-propan-2-yl-1,2-oxazole-4-carbonyl)-propylamino]acetic acid that can be used at lower concentrations. Another area of research is the investigation of the therapeutic potential of 2-[(3-Methyl-5-propan-2-yl-1,2-oxazole-4-carbonyl)-propylamino]acetic acid and its derivatives in various neurological and psychiatric disorders. Finally, the role of 2-[(3-Methyl-5-propan-2-yl-1,2-oxazole-4-carbonyl)-propylamino]acetic acid in immune function and inflammation is an area that warrants further investigation.

Synthesis Methods

The synthesis of 2-[(3-Methyl-5-propan-2-yl-1,2-oxazole-4-carbonyl)-propylamino]acetic acid involves several steps, including the protection of the amino group of glycine, the alkylation of the protected glycine with 2-bromopropionyl chloride, and the deprotection of the amino group. The final product is obtained through the reaction of the intermediate with propan-2-amine. The yield of the synthesis is typically around 60%, and the purity of the product can be improved through recrystallization.

Scientific Research Applications

2-[(3-Methyl-5-propan-2-yl-1,2-oxazole-4-carbonyl)-propylamino]acetic acid has been widely used in scientific research as a tool to study the function of glycine receptors. Glycine receptors are a type of ionotropic receptor that are involved in inhibitory neurotransmission in the central nervous system. 2-[(3-Methyl-5-propan-2-yl-1,2-oxazole-4-carbonyl)-propylamino]acetic acid has been shown to selectively bind to the glycine receptor and modulate its activity. This makes it a valuable tool for studying the function of glycine receptors in different physiological and pathological conditions.